1-[1-(5-bromo-2-chlorobenzoyl)pyrrolidin-3-yl]-4-(methoxymethyl)-1H-1,2,3-triazole

• IUPAC Name: (5-bromo-2-chlorophenyl)-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H16BrClN4O2/c1-23-9-11-7-21(19-18-11)12-4-5-20(8-12)15(22)13-6-10(16)2-3-14(13)17/h2-3,6-7,12H,4-5,8-9H2,1H3
• InChI Key: LLUQNJVRRKBEPE-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(C2)C(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C15H16BrClN4O2
• Molecular Weight: 399.67 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a 1,2,3-triazole ring, and a benzoyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromo and chloro substituents on the benzoyl group are likely to be reactive sites for nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar triazole ring and the nonpolar benzoyl group could give this compound both polar and nonpolar characteristics.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, its mechanism of action would involve interacting with a specific biological target, such as a protein or enzyme.

Safety and Hazards

The safety and hazards of this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity, and investigating its mechanism of action.